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Compound of Interest

Compound Name: n-Nonadecane-d40

Cat. No.: B1645123 Get Quote

This guide provides immediate, essential information for the safe handling and disposal of n-
Nonadecane-d40, tailored for researchers, scientists, and professionals in drug development.

The following procedures are designed to ensure operational safety and proper logistical

management in a laboratory setting.

Personal Protective Equipment (PPE)
When handling n-Nonadecane-d40, the following personal protective equipment is required to

minimize exposure and ensure safety.

PPE Category Item Standard

Eye/Face Protection
Safety glasses or chemical

safety goggles

NIOSH (US) or EN 166 (EU)

approved[1][2][3][4]

Skin Protection
Chemical-resistant gloves

(e.g., nitrile or butyl rubber)

Inspected before use and

compliant with Regulation (EU)

2016/425 and standard EN

374[1]

Laboratory coat Standard lab coat

Respiratory Protection
Not generally required with

adequate ventilation

If dust is generated, a type

N95 (US) or type P1 (EN 143)

dust mask may be used[1][3]

[4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1645123?utm_src=pdf-interest
https://www.benchchem.com/product/b1645123?utm_src=pdf-body
https://www.benchchem.com/product/b1645123?utm_src=pdf-body
https://www.benchchem.com/product/b1645123?utm_src=pdf-body
https://www.chemicalbook.com/msds/n-nonadecane-d40.pdf
https://www.fishersci.com/store/msds?partNumber=AC129100250&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/19_642764780_n-NONADECANECASNO629-92-5MSDS.pdf
https://www.chemicalbook.com/msds/n-nonadecane.pdf
https://www.chemicalbook.com/msds/n-nonadecane-d40.pdf
https://www.chemicalbook.com/msds/n-nonadecane-d40.pdf
https://www.cdhfinechemical.com/images/product/msds/19_642764780_n-NONADECANECASNO629-92-5MSDS.pdf
https://www.chemicalbook.com/msds/n-nonadecane.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1645123?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Operational Plan
This section outlines the step-by-step procedures for the safe handling of n-Nonadecane-d40
from receipt to use.

1. Receiving and Inspection:

Visually inspect the container for any damage or leaks upon arrival.

Verify that the label correctly identifies the contents as n-Nonadecane-d40.

Ensure the container is tightly sealed.

2. Storage:

Store in a cool, dry, and well-ventilated area.

Keep the container tightly closed to prevent absorption of moisture, as the compound can be

hygroscopic[1].

For long-term stability, especially to prevent H-D exchange, consider storage under an inert

atmosphere (e.g., nitrogen or argon) in a desiccator.

Store away from strong oxidizing agents[2].

3. Handling and Use:

Handle in a well-ventilated area, such as a chemical fume hood, particularly if heating or

creating dust[3][5].

Avoid the formation of dust[1][2][3][4].

Use appropriate PPE as detailed in the table above.

Avoid contact with skin, eyes, and clothing[2].

Practice good general industrial hygiene[1][3]. Wash hands thoroughly after handling.

4. Spill and Leak Procedure:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1645123?utm_src=pdf-body
https://www.benchchem.com/product/b1645123?utm_src=pdf-body
https://www.chemicalbook.com/msds/n-nonadecane-d40.pdf
https://www.fishersci.com/store/msds?partNumber=AC129100250&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/19_642764780_n-NONADECANECASNO629-92-5MSDS.pdf
https://scienceready.com.au/pages/safe-handing-and-disposal-of-organic-substances
https://www.chemicalbook.com/msds/n-nonadecane-d40.pdf
https://www.fishersci.com/store/msds?partNumber=AC129100250&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/19_642764780_n-NONADECANECASNO629-92-5MSDS.pdf
https://www.chemicalbook.com/msds/n-nonadecane.pdf
https://www.fishersci.com/store/msds?partNumber=AC129100250&countryCode=US&language=en
https://www.chemicalbook.com/msds/n-nonadecane-d40.pdf
https://www.cdhfinechemical.com/images/product/msds/19_642764780_n-NONADECANECASNO629-92-5MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1645123?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In case of a spill, avoid breathing in any dust.

Wear appropriate PPE during cleanup.

Carefully sweep or shovel the spilled solid material into a suitable, closed container for

disposal[1][2][3][4].

Do not let the product enter drains[1][3].

Disposal Plan
Proper disposal of n-Nonadecane-d40 and associated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

1. Unused Product:

Dispose of surplus and non-recyclable n-Nonadecane-d40 through a licensed disposal

company[3].

The material should be disposed of as an unused product in its original container or a

suitable, labeled waste container.

2. Contaminated Materials:

Dispose of contaminated gloves, lab coats, and other materials in accordance with

applicable laws and good laboratory practices[1].

Place contaminated disposables in a designated chemical waste container.

3. Waste Container Labeling:

Label all waste containers clearly as "Non-halogenated Organic Waste" and include the

chemical name "n-Nonadecane-d40".

Quantitative Data Summary
The following table summarizes key quantitative data for n-Nonadecane. While this data is for

the non-deuterated form, it serves as a reliable reference for the deuterated analogue.
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Property Value

Molecular Formula C₁₉D₄₀

Molecular Weight 308.77 g/mol [1]

Melting Point 30 - 34 °C[3]

Boiling Point 330 °C[3]

Flash Point > 93.3 °C (200 °F)[4]

Experimental Workflow
The following diagram illustrates the standard workflow for handling n-Nonadecane-d40 in a

laboratory setting, from initial receipt to final disposal.
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Caption: Workflow for Safe Handling of n-Nonadecane-d40.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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